Cas no 2225879-25-2 (7-bromo-6-fluoro-isoquinolin-3-amine)

• Product Name: 7-bromo-6-fluoro-isoquinolin-3-amine
• CAS No: 2225879-25-2
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• CID: 5085335
• PubChem ID: 138106159
• Update Time: 2024-11-07

7-bromo-6-fluoro-isoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-6-FLUOROISOQUINOLIN-3-AMINE
• K10178
• 7-bromo-6-fluoro-isoquinolin-3-amine
• 2225879-25-2

• Inchi： 1S/C9H6BrFN2/c10-7-1-6-4-13-9(12)3-5(6)2-8(7)11/h1-4H,(H2,12,13)
• InChI Key： GMWNAOAKMROVLA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C=C(N)N=CC=2C=1)F

Computed Properties

• Exact Mass: 239.96984g/mol
• Monoisotopic Mass: 239.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9